1-(3-Ethoxy-4-trifluoromethyl-phenyl)-ethanone

• CAS No.: 851263-21-3
• Molecular Formula: C11H11F3O2
• Molecular Weight: 232.20 g/mol
• IUPAC Name: 1-[3-ethoxy-4-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C11H11F3O2/c1-3-16-10-6-8(7(2)15)4-5-9(10)11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key: ARRPKUPRRIKFAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C(=O)C)C(F)(F)F

Description

1-(3-Ethoxy-4-trifluoromethyl-phenyl)-ethanone is a useful research compound. Its molecular formula is C11H11F3O2 and its molecular weight is 232.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-ethoxy-N-methoxy-N-methyl-4-trifluoromethyl-benzamide from step 7 (15.96 g, 58 mmol) in THF (182 mL) at −5° C. was added methylmagnesium bromide (3 M in Et2O, 38.37 mL, 115 mmol). The mixture was stirred at 0° C. for 15 min, then warmed up to 23° C., stirring was continued for further 3 h at 23° C. Cooled to 0° C., 1 N HCl (274 mL) was added dropwise, stirring was continued at 23° C. for 15 min, the mixture was diluted with TBME, the phases were separated, the organic layer was washed with water and brine, dried over MgSO4. Removal of the solvent in vacuum left a yellow solid (13.10 g, 98%), which was used without further purification. MS (EI) 232.2 [M].

Synthesis routes and methods II

Procedure details

To a solution of 3-ethoxy-4-trifluoromethyl-benzonitrile from step 5 (5.00 g, 23.2 mmol), copper(I) bromide (100 mg, 0.7 mmol), tert.-butyldimethylchlorosilane (4.20 g, 27.9 mmol) in dry THF (30 mL) at −70° C. was drop wise added a 3 M methylmagnesium bromide solution in diethyl ether (13.2 mL, 39.6 mmol). The mixture was stirred at −70° C. for 10 min, then was warmed up to 0° C. and stirring was continued at 0° C. for further 2 h under nitrogen atmosphere. Poured the reaction mixture onto ice and sat. NH4Cl-sol., extracted three times with diethyl ether, washed the combined organic layers with brine, dried over MgSO4. Removal of the solvent in vacuum left a brown oil, which was purified by silica gel column chromatography with heptane/EtOAc 4:1 to give the title compound as a yellow liquid (1.84 g, 34%). MS (EI) 232 [M].